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Compound of Interest

Compound Name:
2-Butylbenzo[d]isothiazol-3(2H)-

one

Cat. No.: B039942 Get Quote

This document provides an in-depth technical overview of 2-Butylbenzo[d]isothiazol-3(2H)-
one, a significant antimicrobial agent. It is intended for researchers, scientists, and

professionals in the fields of drug development, material science, and industrial chemistry. This

guide covers its chemical identity, physicochemical properties, synthesis methodologies,

applications, and safety protocols.

Nomenclature and Chemical Identity
2-Butylbenzo[d]isothiazol-3(2H)-one is a heterocyclic organic compound widely recognized

for its potent antimicrobial properties.[1][2][3] Its formal IUPAC name is 2-butyl-1,2-

benzothiazol-3-one.[1]

The compound is also known by a variety of synonyms, including:

2-Butyl-1,2-benzisothiazolin-3-one (BBIT)[4]

n-Butyl-1,2-benzisothiazolin-3-one[1]

2-n-Butyl-benzo[d]isothiazol-3-one[5]

1,2-Benzisothiazol-3(2H)-one, 2-butyl-[1]

CAS Number: 4299-07-4[1] Molecular Formula: C₁₁H₁₃NOS[6] Molecular Weight: 207.29 g/mol

[6]
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Physicochemical Properties
The physical and chemical characteristics of 2-Butylbenzo[d]isothiazol-3(2H)-one are

summarized in the table below. These properties are crucial for its application in various

formulations and industrial processes.

Property Value Reference(s)

Appearance
Yellow to reddish-brown

transparent liquid
[4]

Boiling Point 170-175 °C [4]

Density 1.15 - 1.18 g/mL [4]

Flash Point 155.146 °C [7]

Water Solubility ≤1 mg/L (at 20 °C) [4]

pH 2.5 - 3.5 [4]

Thermal Stability >300 °C [4]

Solubility in Solvents Soluble in DMSO (50 mg/mL) [6]

XLogP3-AA 2.7 [1]

Synthesis and Manufacturing
The synthesis of 2-Butylbenzo[d]isothiazol-3(2H)-one can be achieved through several

pathways, primarily involving the modification of the benzo[d]isothiazol-3(2H)-one (BIT)

scaffold.

The diagram below illustrates a common synthetic approach where a BIT salt is reacted with a

butyl halide to yield the final product.
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General Synthesis of 2-Butylbenzo[d]isothiazol-3(2H)-one

1,2-Benzisothiazol-3-one (BIT)

BIT Alkali Metal Salt

+

Alkali (e.g., NaOH, KOH)

2-Butylbenzo[d]isothiazol-3(2H)-one

+

Butyl Halide (e.g., 1-Bromobutane)

Aprotic Polar Solvent in

Click to download full resolution via product page

Caption: General synthesis pathway for 2-Butylbenzo[d]isothiazol-3(2H)-one.

A prevalent method for synthesizing 2-Butyl-1,2-benzisothiazol-3-one involves the N-alkylation

of 1,2-benzisothiazol-3-one (BIT).[8]

Materials:

1,2-Benzisothiazol-3-one (BIT)

An alkali such as sodium hydroxide or potassium hydroxide

A halo-n-butane, such as 1-bromobutane, 1-chlorobutane, or 1-iodobutane[8]

An aprotic polar solvent (e.g., DMF)

Procedure:

1,2-Benzisothiazol-3-one (BIT) is reacted with an alkali to form the corresponding alkali

metal salt.[8]

The resulting salt is then dissolved in an aprotic polar solvent.[8]

1-Bromobutane (or another halo-n-butane) is added to the solution, and the reaction mixture

is stirred.[8]
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The reaction proceeds to yield 2-butyl-1,2-benzisothiazol-3-one.[8]

The final product can be purified by distillation under reduced pressure.[8]

Other synthetic strategies include copper-catalyzed reactions involving 2-halobenzamides and

elemental sulfur.[9]

Applications and Biological Activity
2-Butylbenzo[d]isothiazol-3(2H)-one is a broad-spectrum biocide with established

antibacterial and antifungal properties.[2][9] This activity makes it a valuable compound in

various industrial and commercial applications.

Key Applications:

Industrial Biocide: It is used to protect polymer materials such as polyurethane (PU),

polyvinyl chloride (PVC), and polyethylene (PE) from microbial degradation.[4]

Preservative: The compound serves as a preservative in coatings, adhesives, and personal

care products to prevent the growth of mold and algae and extend shelf life.[2][3]

Agricultural Fungicide: In agriculture, it is used as an active ingredient in pesticides to protect

crops from various fungal diseases.[2]

Pharmaceutical Intermediate: Its chemical structure serves as a scaffold for the synthesis of

new medicinal compounds.[7]

The diagram below outlines the primary application areas of this compound.
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Applications of 2-Butylbenzo[d]isothiazol-3(2H)-one

2-Butylbenzo[d]isothiazol-3(2H)-one

Antimicrobial Activity
(Antibacterial & Antifungal)

Pharmaceutical Intermediate

Industrial Biocide
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enables

Preservative
(Paints, Coatings, Cosmetics)

enables

Agricultural Fungicide

enables
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Caption: Key application areas stemming from its antimicrobial properties.

Advanced Experimental Protocols: Selective
Oxidation
Recent research has focused on the synthesis of oxidized derivatives of benzo[d]isothiazol-

3(2H)-ones, which also exhibit significant biological activities.[10] A notable example is the

metal-free, Selectfluor-mediated selective oxidation to produce 2-Butylbenzo[d]isothiazol-
3(2H)-one-1-oxide.[10][11]
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Workflow for Selectfluor-Mediated Oxidation

Reaction Setup

Reaction

Workup & Extraction

Purification

Charge tube with:
- 2-Butylbenzo[d]isothiazol-3(2H)-one (0.2 mmol)

- Selectfluor (0.2 mmol)
- H₂O/DMF solvent (9:1 v/v)

Stir vigorously at room temperature (25 °C) for 1 hour

Add Ethyl Acetate

Wash organic phase with H₂O and brine

Dry over Na₂SO₄ and filter

Concentrate in vacuo

Yields 2-Butylbenzo[d]isothiazol-3(2H)-one-1-oxide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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